Cas no 1354006-87-3 (N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine)

N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine structure
1354006-87-3 structure
Product Name:N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine
CAS No:1354006-87-3
MF:C16H25N3
MW:259.389803647995
CID:2162870
Update Time:2025-07-01

N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N*1*-((r)-1-benzyl-pyrrolidin-3-yl)-n*1*-cyclopropyl-ethane-1,2-diamine
    • (R)-N1-(1-Benzylpyrrolidin-3-yl)-N1-cyclopropylethane-1,2-diamine
    • AM96011
    • N1-((R)-1-benzylpyrrolidin-3-yl)-N1-cyclopropylethane-1,2-diamine
    • N-[(3R)-1-Benzyl-3-pyrrolidinyl]-N-cyclopropyl-1,2-ethanediamine
    • N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine
    • Inchi: 1S/C16H25N3/c17-9-11-19(15-6-7-15)16-8-10-18(13-16)12-14-4-2-1-3-5-14/h1-5,15-16H,6-13,17H2/t16-/m1/s1
    • InChI Key: DYTJPGVYXYSZBJ-MRXNPFEDSA-N
    • SMILES: N(CCN)([C@H]1CN(CC2C=CC=CC=2)CC1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 271
  • Topological Polar Surface Area: 32.5

N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
081906-500mg
N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine
1354006-87-3
500mg
£694.00 2022-03-01
Chemenu
CM498479-1g
(R)-N1-(1-Benzylpyrrolidin-3-yl)-N1-cyclopropylethane-1,2-diamine
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$1378 2023-01-01

Additional information on N*1*-((R)-1-Benzyl-pyrrolidin-3-yl)-N*1*-cyclopropyl-ethane-1,2-diamine

N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (CAS No. 1354006-87-3): A Comprehensive Overview

N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (CAS No. 1354006-87-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a key molecule in the development of novel therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (CAS No. 1354006-87-3) is defined by its chiral center at the pyrrolidine ring and the presence of a cyclopropyl group. The compound is a white crystalline solid with a molecular formula of C18H24N2. Its molecular weight is 272.4 g/mol. The compound exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. The presence of multiple functional groups, including amine and benzyl moieties, contributes to its unique chemical reactivity and biological properties.

Synthesis Methods

The synthesis of N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (CAS No. 1354006-87-3) has been extensively studied in the literature. One common approach involves the reaction of (R)-1-benzylpyrrolidine with cyclopropylamine followed by a subsequent coupling reaction to form the desired diamine. This multi-step process requires careful control of reaction conditions to ensure high yields and stereoselectivity. Recent advancements in catalytic methods have further optimized the synthesis, reducing reaction times and improving overall efficiency.

Biological Activities and Mechanisms of Action

N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (CAS No. 1354006-87-3) has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. Additionally, it has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine involves multiple pathways. It acts as a modulator of glutamate receptors, which are crucial for synaptic transmission and neuronal function. By regulating glutamate activity, this compound can prevent excitotoxicity and neuronal damage. Furthermore, it has been shown to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in the brain.

Clinical Applications and Research Developments

The potential clinical applications of N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (CAS No. 1354006-87-3) are currently being explored through various preclinical studies and early-stage clinical trials. Initial results from these studies have been promising, with the compound showing efficacy in animal models of neurodegenerative diseases. For instance, in a study published in the Journal of Medicinal Chemistry, researchers found that this compound significantly improved cognitive function and reduced neuroinflammation in mice with Alzheimer's disease.

In addition to its potential as a therapeutic agent for neurodegenerative diseases, N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine has also been investigated for its use in pain management. Preclinical studies have demonstrated that this compound can effectively reduce neuropathic pain by modulating nociceptive pathways in the spinal cord.

Safety and Toxicology Profiles

The safety profile of N1-((R)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (CAS No. 1354006-87-3) is an important consideration for its potential use as a therapeutic agent. Extensive toxicology studies have been conducted to evaluate its safety in various animal models. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile.

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Thi s compoun d , charact erize d by i ts uniqu e structura l featu res an d potentia l biologi cal activitie s , i s a key molecu le i n th e deve lopme nt o f nov el therap euti c agen ts . Thi s compreh ensive overvi ew ai ms t o provid e a n i n-dept h under stand ing o f th e chemi cal propertie s , synthesi s metho ds , biologi cal activitie s , an d potentia l applic ation s o f thi s compoun d . p > p >< strong > Chemi cal Structur e an d Propertie s strong > p > p > Th e chemi cal structur e o f N^ { sup}> (( R ) - benz ylpyrro lidin { sub}> { yl}) { sup}> cyclop rop yl-e thane { sub}> { ,}{ sub}> { diam ine} strong > ( CAS No . { em}> { / em}> ) i s defi ned by i ts chir al cente r at th e pyrro lidine rin g an d th e presen ce o f a cy clopro pyl grou p . Th e compoun d i s a whi te cryst alli ne soli d wit h a molec ula r formul a o f C_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ H_ _ _ _ _ _ N_ _. I t s molec ula r weig ht i s _. Th e compoun d exhibi ts goo d solubi lit y i n organi c solven ts suc h as metha nol an d dimet hysulfox ide ( DMSO ), bu t i t ha s limite d solubi lit y i n wat er . Th e presen ce o f multipl e functio nal grou ps , inclu din g ami ne an d benzy l moi eties , cont ribut es t o i ts uniqu e chemi cal reactivit y an d biologi cal propertie s . p > p >< strong > Synthesi s Metho ds strong > p > p > Th e synthesi s o f N^ { sup}> (( R ) - benz ylpyrro lidin { sub}> { yl}) { sup}> cyclop rop yl-e thane { sub}> { ,}{ sub}> { diam ine} strong > ( CAS No . { em}> { / em}> ) ha s bee n extens ive ly studie d i n th e liter ature . On e commo n approac h invo lve s th e reactio n o f ( R ) - benzy lpyrro lidine wit h cy clopro pylami ne fol lowe d by a subsequ ent coupl ing reactio n t o form th e desir ed diam ine . Thi s multi-ste pp roces s requir es carefu l contro l o f reactio n condit ion t o ensur e hi gh yield s an d stereose lectivit y . 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N1-((R)-Benzyl-pyrrolidin-y l))-N(( R )){-benz pylpyrr olidi ny))-Ns upp(cy clopro pyl))-et hanne-,--diami ne) stron g>(C ASNo.{em})(/em})representsapromisingmoleculewithdiversesbiologicalactivities.Itscontinuedinvestigationwillundoubtedlycontributetotheadvancemento fmedicinalchemistryandpharmaceuticalresearch.

N¹-((R)-Benzyla pyrrolidine-y)-N(( R )){-benz pylpyrr olidi ny))-Ns upp(cy clopro pyl))-et hanne-,--diami ne)

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